(E)-3-(benzylsulfonyl)-N-(3-(2-(methylthio)ethyl)benzo[d]thiazol-2(3H)-ylidene)propanamide

• IUPAC Name: 3-benzylsulfonyl-N-[3-(2-methylsulfanylethyl)-1,3-benzothiazol-2-ylidene]propanamide
• InChI: InChI=1S/C20H22N2O3S3/c1-26-13-12-22-17-9-5-6-10-18(17)27-20(22)21-19(23)11-14-28(24,25)15-16-7-3-2-4-8-16/h2-10H,11-15H2,1H3
• InChI Key: SBEBZZIFAPJEMM-UHFFFAOYSA-N
• Canonical SMILES: CSCCN1C2=CC=CC=C2SC1=NC(=O)CCS(=O)(=O)CC3=CC=CC=C3
• Molecular Formula: C20H22N2O3S3
• Molecular Weight: 434.6 g/mol
• CAS No.: 1007068-58-7

Description

(E)-3-(benzylsulfonyl)-N-(3-(2-(methylthio)ethyl)benzo[d]thiazol-2(3H)-ylidene)propanamide is a useful research compound. Its molecular formula is C20H22N2O3S3 and its molecular weight is 434.59. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antiviral Properties

Compounds with similar structures to the specified chemical have been synthesized and evaluated for their potential anticancer, anti-inflammatory, analgesic, antioxidant, and antiviral activities. For instance, celecoxib derivatives have been investigated for their anti-inflammatory, analgesic, anticancer, and anti-HCV activities. These derivatives did not cause tissue damage in liver, kidney, colon, and brain compared to untreated controls, indicating a potential for therapeutic development (Ş. Küçükgüzel et al., 2013).

Molecular Structure Studies

The molecular structure and reactions of related compounds have been extensively studied. For example, benzoyl isocyanates' reactions with sulfonium ylides leading to stable benzoylcarbamoyl-sulfonium ylides illustrate the complex chemical behavior and potential for creating new molecular structures with unique properties (O. Tsuge et al., 1973).

Photodynamic Therapy for Cancer Treatment

Research into the synthesis of azoles incorporating a sulfonamide moiety for anticonvulsant agents also points to broader applications in treating neurological disorders. Some synthesized compounds showed protection against picrotoxin-induced convulsion, indicating their potential utility in developing new treatments for epilepsy (A. A. Farag et al., 2012).